Cas no 1804273-49-1 (2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1804273-49-1
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• CID: 4941637
• Update Time: 2025-05-21

2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H13NO5/c1-19-11(15)5-3-8-2-4-10(9(6-8)7-14)12(16)13(17)18/h2,4,6,12,16H,3,5H2,1H3,(H,17,18)
• InChI Key： KZKIWSKFBRHJQU-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1C#N)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 386
• XLogP3: 0.6
• Topological Polar Surface Area: 108

Additional information on 2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid

Introduction to 2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804273-49-1)

2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804273-49-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid is defined by a mandelic acid core with a cyano group and a methoxy-substituted ketone moiety. These functional groups contribute to the compound's distinct physicochemical properties, such as solubility, stability, and reactivity. The presence of these groups also influences the compound's biological activity, making it a valuable candidate for further investigation.

Recent studies have explored the pharmacological properties of 2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in the progression of certain metabolic disorders. This finding suggests that 2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid could be developed into a therapeutic agent for treating conditions such as diabetes and obesity.

In addition to its enzymatic inhibition properties, 2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid has shown promise in preclinical studies for its anti-inflammatory effects. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound significantly reduces inflammation in animal models of inflammatory diseases. The mechanism behind this anti-inflammatory activity is believed to involve the modulation of cytokine production and the suppression of pro-inflammatory signaling pathways.

The safety profile of 2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid has also been evaluated in several preclinical studies. Toxicology assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. These findings are crucial for advancing the compound through various stages of drug discovery and development.

The synthesis of 2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, a novel synthetic route described in Organic Letters utilizes a one-pot reaction sequence that significantly reduces the number of steps and improves overall yield.

In conclusion, 2-Cyano-4-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804273-49-1) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the quest for innovative treatments.